Cas no 1094651-21-4 (methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate)

• Product Name: methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate
• CAS No: 1094651-21-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5215264
• PubChem ID: 43249621
• Update Time: 2026-03-06

methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(2-aminoethyl)thio]methyl]-, methyl ester
• methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate

• Inchi： 1S/C11H15NO2S/c1-14-11(13)10-4-2-3-9(7-10)8-15-6-5-12/h2-4,7H,5-6,8,12H2,1H3
• InChI Key： GEROUYMINUEYPF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CSCCN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate

Methyl 3-{(2-Aminoethyl)sulfanylmethyl}benzoate: A Comprehensive Overview

Methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate (CAS No. 1094651-21-4) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a benzoate moiety, an aminoethyl group, and a sulfur-containing linkage. These structural elements contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate can be represented as C₁₁H₁₅NO₂S. The presence of the amino group and the sulfur atom imparts both nucleophilic and electrophilic properties to the molecule, enabling it to participate in a wide range of chemical reactions. This versatility has been exploited in recent research to develop novel pharmaceuticals and materials with enhanced properties.

In the pharmaceutical industry, methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers synthesized a series of analogs by modifying the amino group and found that certain substitutions significantly enhanced the biological activity of the compounds.

Beyond its pharmaceutical applications, methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate has also been explored for its potential in materials science. Its unique combination of functional groups makes it suitable for use in the development of advanced polymers and coatings. A study published in the Journal of Polymer Science reported that incorporating this compound into polymer matrices improved their mechanical strength and thermal stability. The researchers attributed these enhancements to the strong intermolecular interactions facilitated by the sulfur and amino groups.

The synthesis of methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate typically involves several steps, including the formation of the benzoate ester and subsequent functionalization with the aminoethyl sulfide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves reacting methyl 3-bromomethylbenzoate with 2-aminoethanethiol in the presence of a base such as potassium carbonate. This reaction proceeds via an S_N2 mechanism, leading to the formation of the desired product with high yield and purity.

The physical properties of methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, while methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The future prospects for methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For instance, recent studies have explored its potential as a building block for metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. The ability to fine-tune the properties of MOFs by incorporating this compound could lead to significant advancements in these areas.

In conclusion, methyl 3-{(2-aminoethyl)sulfanylmethyl}benzoate (CAS No. 1094651-21-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.